Cas no 2172562-91-1 (2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172562-91-1
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5940432
• PubChem ID: 165605055
• Update Time: 2025-11-05

2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598680
• 2-[5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172562-91-1

• Inchi： 1S/C10H16N4/c1-4-7-14-10(8(2)3)9(5-6-11)12-13-14/h8H,4-5,7H2,1-3H3
• InChI Key： AFPOLXBBTLVLRG-UHFFFAOYSA-N
• SMILES： N1(CCC)C(=C(CC#N)N=N1)C(C)C

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172562-91-1)

2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172562-91-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a propyl and isopropyl substituent, contribute to its distinct chemical and biological properties.

The synthesis of 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, making it an attractive route for the preparation of complex molecules with high purity and yield. The versatility of the CuAAC reaction allows for the introduction of various functional groups, enabling the synthesis of a wide range of derivatives with potential applications in drug discovery and development.

Recent studies have highlighted the potential of 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in cellular signaling pathways and are involved in numerous physiological processes, including neurotransmission, hormone regulation, and immune responses. The ability of this compound to interact with GPCRs suggests its potential as a lead molecule for the development of novel drugs targeting these receptors.

In addition to its GPCR modulating properties, 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile has shown promise in anti-inflammatory and anti-cancer research. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings are particularly significant given the growing need for effective treatments for inflammatory diseases and cancer. The mechanism by which this compound exerts its anti-inflammatory and anti-cancer effects is an active area of investigation, with researchers exploring its interactions with specific signaling pathways and molecular targets.

The pharmacokinetic properties of 2-5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetonitrile have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its stability in physiological conditions and low toxicity make it a promising candidate for further preclinical and clinical evaluation.

Clinical trials are essential for assessing the safety and efficacy of new drugs before they can be approved for use in patients. While no clinical trials specific to 2-5-(propan-2-yl)-1-propyl-1H-,3-triazol--4-yacetonitrile have been reported yet, preclinical studies have provided valuable insights into its potential therapeutic applications. These studies have laid the groundwork for future clinical investigations and highlight the need for continued research to fully understand the biological activities and mechanisms of action of this compound.

In conclusion, 2--(propan--y)-propy--H-,3-triazol--4-yacetonitrile (CAS No. 217756--9-) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and medicinal chemistry. Ongoing research will likely uncover new insights into its mechanisms of action and identify additional therapeutic uses for this intriguing compound.